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Compound of Interest

Compound Name: BMS-813160

Cat. No.: B606254 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

BMS-813160 is a potent and selective dual antagonist of the C-C chemokine receptors CCR2

and CCR5.[1][2] These receptors and their ligands, such as CCL2 and CCL5, are key

mediators of inflammation and are implicated in the recruitment of monocytes and

macrophages to sites of inflammation and tumors.[1][3] By blocking the signaling of both CCR2

and CCR5, BMS-813160 can inhibit the migration and infiltration of these immunosuppressive

cells, making it a valuable tool for research in immuno-oncology, inflammation, and other

related fields.[3] These application notes provide detailed protocols for the preparation and use

of BMS-813160 in a variety of cell culture-based assays.

Physicochemical Properties and Storage

A summary of the key physicochemical properties of BMS-813160 is provided in the table

below.
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Property Value Reference

Molecular Weight 484.64 g/mol [4]

Formula C₂₅H₄₀N₈O₂ [4]

CAS Number 1286279-29-5 [4]

Appearance Crystalline solid

Solubility
DMSO: 97 mg/mL (200.14

mM)
[4]

Ethanol: 92 mg/mL (189.82

mM)

Water: Insoluble

Storage (Powder) -20°C for up to 3 years [5]

Storage (Stock Solution)

-80°C for up to 6 months;

-20°C for up to 1 month

(protect from light)

[5]

Mechanism of Action: Dual CCR2/CCR5 Antagonism

BMS-813160 exerts its biological effects by competitively binding to and inhibiting the activity of

two key chemokine receptors, CCR2 and CCR5. These G protein-coupled receptors (GPCRs)

are primarily expressed on the surface of immune cells such as monocytes, macrophages, and

T cells. Their activation by chemokine ligands (e.g., CCL2 for CCR2; CCL3, CCL4, CCL5 for

CCR5) initiates a signaling cascade that leads to cell migration and infiltration into tissues. By

blocking these receptors, BMS-813160 effectively halts this recruitment process, thereby

modulating the inflammatory response and the tumor microenvironment.
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Start: BMS-813160 Powder

1. Weigh BMS-813160

2. Dissolve in DMSO

3. Vortex to ensure complete dissolution

4. Aliquot into sterile tubes

5. Store at -20°C or -80°C

End: Ready-to-use Stock Solution

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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